Cas no 183995-72-4 (Benzene,2-bromo-4-fluoro-1-isothiocyanato-)

Benzene,2-bromo-4-fluoro-1-isothiocyanato- is a halogenated aromatic compound featuring both bromo and fluoro substituents, along with a reactive isothiocyanate functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles or modifying biomolecules. The presence of bromine and fluorine enhances its utility in cross-coupling reactions, while the isothiocyanate group enables efficient conjugation with amines or thiols, facilitating applications in pharmaceutical and agrochemical research. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic workflows. Suitable for controlled functionalization, it is often employed in the development of bioactive compounds or advanced materials.

Benzene,2-bromo-4-fluoro-1-isothiocyanato- structure

183995-72-4 structure

Product Name:Benzene,2-bromo-4-fluoro-1-isothiocyanato-

CAS No:183995-72-4

MF:C₇H₃BrFNS

MW:232.072822809219

MDL:MFCD00673194

CID:114218

PubChem ID:2736332

Update Time:2025-06-07

Benzene,2-bromo-4-fluoro-1-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

- Benzene,2-bromo-4-fluoro-1-isothiocyanato-
- Benzene, 2-bromo-4-fluoro-1-isothiocyanato- (9CI)
- 2-Bromo-4-fluorophenyl isothiocyanate
- SCHEMBL3367043
- 2-bromanyl-4-fluoranyl-1-isothiocyanato-benzene
- 2-bromo-4-fluoro-1-isothiocyanatobenzene
- SY073787
- MFCD00673194
- FT-0611454
- 183995-72-4
- 2,2,3,3,4-PENTACHLOROBIPHENYL
- 175205-35-3
- DTXSID20371284
- A811938
- 2-Bromo-4-fluorophenyl isothiocyanate, tech.
- AKOS009159062
- Benzene, 2-bromo-4-fluoro-1-isothiocyanato-
- DB-285313
- DB-044146
- MDL： MFCD00673194
- Inchi： 1S/C7H3BrFNS/c8-6-3-5(9)1-2-7(6)10-4-11/h1-3H
- InChI Key： SSLVXFSUADEZBQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1N=C=S)F

Computed Properties

Exact Mass: 230.91539
Monoisotopic Mass: 230.915
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.4A^2
XLogP3: 4.1

Experimental Properties

Density: 1.59
Boiling Point: 287.9°Cat760mmHg
Flash Point: 127.9°C
Refractive Index: 1.604
PSA: 12.36
LogP: 3.32250

Benzene,2-bromo-4-fluoro-1-isothiocyanato- Pricemore >>

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